3-allyl-6-iodo-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-quinazolinone

• IUPAC Name: 6-iodo-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-3-prop-2-enylquinazolin-4-one
• InChI: InChI=1S/C18H20IN3O2S/c1-2-8-22-17(24)14-11-13(19)6-7-15(14)20-18(22)25-12-16(23)21-9-4-3-5-10-21/h2,6-7,11H,1,3-5,8-10,12H2
• InChI Key: FTHKAJGCAPVALK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(C=CC(=C2)I)N=C1SCC(=O)N3CCCCC3
• Molecular Formula: C18H20IN3O2S
• Molecular Weight: 469.3 g/mol

Description

The compound “3-allyl-6-iodo-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-quinazolinone” is a quinazolinone derivative. Quinazolinones are a class of organic compounds with a bicyclic structure, which consists of two fused six-membered aromatic rings, a benzene ring and a pyrimidine ring. This particular compound has several functional groups attached to the quinazolinone core, including an allyl group, an iodine atom, a thioether group containing a piperidinyl group, and a ketone group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The quinazolinone core is planar due to its aromatic nature. The allyl group would provide some degree of rotation, the iodine atom would be a site of high electron density, and the piperidinyl group would add a level of conformational flexibility.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The allyl group could undergo reactions typical of alkenes, such as addition reactions. The iodine atom could potentially be replaced by other groups in a substitution reaction. The carbonyl group of the quinazolinone could undergo reactions typical of ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl group and the potentially charged piperidinyl group could increase its solubility in polar solvents.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid ingestion, inhalation, or contact with skin or eyes.

Future Directions

The study of quinazolinone derivatives is a vibrant field due to their potential biological activities. Future research could explore the synthesis of this particular compound, its physical and chemical properties, and its potential biological activities.